Cas no 101080-48-2 (4,5-Pyrimidinediamine,N5,2-dimethyl-)

• Product name: 4,5-Pyrimidinediamine,N5,2-dimethyl-
• CAS No: 101080-48-2
• MF: C₆H₁₀N₄
• MW: 138.1704
• CID: 124470
• PubChem ID: 437440

4,5-Pyrimidinediamine,N5,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinediamine,N5,2-dimethyl-
• 4-Amino-5-Aminomethyl-2-Methylpyrimiine
• 4-Amino-5-(methylamino)-2-methylpyrimidine
• Pyrimidine,4-amino-2-methyl-5-methylamino
• Pyrimidine,4-amino-2-methyl-5-methylamino-(6CI)
• Pyrimidine, 4-amino-2-methyl-5-methylamino-
• Pyrimidine, 4-amino-2-methyl-5-methylamino- (6CI)
• N5,2-Dimethylpyrimidine-4,5-diamine
• 101080-48-2
• SCHEMBL3070206
• N5,2-Dimethyl-4,5-pyrimidinediamine

• Inchi： InChI=1S/C6H10N4/c1-4-9-3-5(2-7)6(8)10-4/h3H,2,7H2,1H3,(H2,8,9,10)
• InChI Key： OZOHTVFCSKFMLL-UHFFFAOYSA-N
• SMILES： NCC1=CN=C(C)N=C1N

Computed Properties

• Exact Mass: 138.090546g/mol
• Surface Charge: 0
• XLogP3: -0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.090546g/mol
• Monoisotopic Mass: 138.090546g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 10
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 287.3±25.0 °C(Predicted)
• PSA: 77.82000
• LogP: 1.10740
• pka: 7.62±0.10(Predicted)

4,5-Pyrimidinediamine,N5,2-dimethyl- Security Information

• Storage Condition：−20°C